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Compound of Interest

Compound Name: Reactive orange 13

Cat. No.: B1172145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive Orange 13 is a reactive azo dye, traditionally utilized in the textile industry for its

ability to form covalent bonds with fibers. While not a conventional biological stain, its reactive

nature presents potential applications in biological research, particularly for the covalent

labeling of proteins and other biomolecules. This document provides detailed application notes

and a hypothetical protocol for the use of Reactive Orange 13 as a fluorescent label for

proteins in biological research, based on general principles of reactive dye chemistry.

Disclaimer: The following protocols are based on the general use of reactive dyes for

bioconjugation. Optimization will be required for specific applications and target molecules.

Chemical Properties
A summary of the key chemical properties of Reactive Orange 13 is presented in the table

below.
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Property Value Reference

Chemical Name C.I. Reactive Orange 13 [1][2][3]

CAS Number 70616-89-6 [1][2]

Molecular Formula C₂₄H₁₅ClN₇Na₃O₁₀S₃ [3]

Molecular Weight 762.04 g/mol [1][3]

Class Reactive Azo Dye [3]

Solubility Soluble in water [3]

Principle of Application
Reactive Orange 13, as a reactive dye, possesses a reactive group (likely a dichlorotriazine)

that can form stable, covalent bonds with nucleophilic groups found on biological

macromolecules, such as the amine groups (-NH₂) of lysine residues and the N-terminus of

proteins. This property allows for the stable labeling of proteins for visualization and tracking in

various biological assays. The covalent linkage ensures that the dye is not easily removed

during washing steps, providing a robust signal.

Potential Applications in Biological Research
Fluorescent Labeling of Proteins: Covalently attaching Reactive Orange 13 to purified

proteins allows for their use as fluorescent tracers in techniques such as fluorescence

microscopy, flow cytometry, and immunofluorescence assays.

Cell Surface Labeling: The dye could potentially be used to label the surface proteins of

living cells for tracking cell movement or protein trafficking.

Probing Protein-Protein Interactions: Labeled proteins can be used in binding assays to

study interactions with other molecules.

Experimental Protocols
Protocol 1: Covalent Labeling of Proteins with Reactive
Orange 13
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This protocol describes a general procedure for the covalent labeling of a purified protein with

Reactive Orange 13.

Materials:

Reactive Orange 13

Purified protein of interest (e.g., antibody, enzyme) in an amine-free buffer (e.g., Phosphate-

Buffered Saline, PBS, pH 7.2-8.0)

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Reaction Buffer: 0.1 M Sodium Bicarbonate buffer, pH 8.3

Quenching Buffer: 1.5 M Hydroxylamine, pH 8.5, or 1 M Tris-HCl, pH 8.0

Size-exclusion chromatography column (e.g., Sephadex G-25)

Spectrophotometer

Procedure:

Prepare Protein Solution:

Dissolve the protein to be labeled in the Reaction Buffer at a concentration of 1-10 mg/mL.

Ensure the buffer is free of primary amines (e.g., Tris, glycine) as they will compete with

the protein for reaction with the dye.

Prepare Dye Stock Solution:

Immediately before use, dissolve Reactive Orange 13 in anhydrous DMF or DMSO to a

concentration of 10 mg/mL.

Conjugation Reaction:

While gently stirring the protein solution, slowly add the dissolved Reactive Orange 13.

The optimal molar ratio of dye to protein should be determined empirically, but a starting

point of 10-20 moles of dye per mole of protein is recommended.
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Incubate the reaction mixture for 1-2 hours at room temperature with continuous gentle

stirring, protected from light.

Stop the Reaction (Optional but Recommended):

To stop the labeling reaction, add the Quenching Buffer to the reaction mixture to a final

concentration of 100-150 mM.

Incubate for 1 hour at room temperature. The quenching buffer contains an excess of

primary amines that will react with any remaining unreacted dye.

Purification of the Labeled Protein:

Separate the labeled protein from the unreacted dye and quenching buffer components

using a size-exclusion chromatography column pre-equilibrated with a suitable storage

buffer (e.g., PBS).

Collect the fractions containing the labeled protein, which will typically be the first colored

fractions to elute from the column.

Characterization of the Conjugate:

Determine the protein concentration and the degree of labeling (DOL) by measuring the

absorbance of the purified conjugate at 280 nm (for the protein) and the absorbance

maximum of Reactive Orange 13 (λmax, which needs to be experimentally determined,

but is expected to be in the orange region of the spectrum).

The DOL can be calculated using the following formula: DOL = (A_max × ε_protein) /

[(A_280 - (A_max × CF)) × ε_dye] Where:

A_max = Absorbance of the conjugate at the λmax of the dye.

A_280 = Absorbance of the conjugate at 280 nm.

ε_protein = Molar extinction coefficient of the protein at 280 nm.

ε_dye = Molar extinction coefficient of the dye at its λmax.
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CF = Correction factor (A_280 of the free dye / A_max of the free dye).

Workflow for Protein Labeling:

Preparation

Reaction

Purification & Analysis

Prepare Protein Solution
(1-10 mg/mL in amine-free buffer)

Conjugation
(Add dye to protein, stir 1-2h at RT)

Prepare Dye Stock Solution
(10 mg/mL in DMF/DMSO)

Quench Reaction
(Add Hydroxylamine/Tris, stir 1h at RT)

Purification
(Size-Exclusion Chromatography)

Characterization
(Spectrophotometry, Calculate DOL)

Click to download full resolution via product page

Caption: Workflow for the covalent labeling of proteins with Reactive Orange 13.

Data Presentation
Table 1: Hypothetical Performance Characteristics of Reactive Orange 13 as a Fluorescent

Label.
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Parameter Estimated Value Notes

Excitation Maximum (λex) ~490 - 520 nm

Based on typical orange dyes.

Needs experimental

determination.

Emission Maximum (λem) ~540 - 580 nm

Based on typical orange dyes.

Needs experimental

determination.

Quantum Yield Moderate
Expected for a reactive azo

dye.

Photostability Moderate to Low
Azo dyes can be susceptible to

photobleaching.

Optimal pH for Labeling 8.0 - 9.0
To ensure deprotonation of

primary amines.

Safety and Handling
Reactive Orange 13 is a chemical that should be handled with appropriate safety precautions

in a laboratory setting.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[4]

Handling: Avoid creating dust. Use in a well-ventilated area or under a fume hood.[4]

Storage: Store in a tightly closed container in a cool, dry place.[4]

Disposal: Dispose of waste and contaminated materials in accordance with local, state, and

federal regulations.

Logical Relationships in Experimental Design
The successful application of Reactive Orange 13 for biological staining depends on a series

of logical considerations, from initial reagent preparation to final data analysis.
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Caption: Logical flow for a successful biological staining experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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